Cas no 18711-59-6 (4-Methyl-1H-pyrrole-2-carboxylic acid)

4-Methyl-1H-pyrrole-2-carboxylic acid structure
18711-59-6 structure
Product Name:4-Methyl-1H-pyrrole-2-carboxylic acid
CAS No:18711-59-6
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD03839931
CID:51135
PubChem ID:14643173
Update Time:2025-04-18

4-Methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1H-pyrrole-2-carboxylic acid
    • 4-METHYL PYRROLE-2-CARBOXYLIC ACID
    • C6H7NO2
    • 2-Carboxy-4-methyl-pyrrol
    • 4-Methyl-2-carboxy-pyrrol
    • 4-Methyl-pyrrol-2-carbonsaeure
    • 4-methylpyrrol-2-carboxylate
    • 1H-Pyrrole-2-carboxylic acid, 4-methyl-
    • REF DUPL: 4-Methyl pyrrole-2-carboxylic acid
    • 4-Methylpyrrole-2-carboxylic acid 97%
    • Z1201622537
    • AKOS006343010
    • TS-01639
    • 4-methyl-pyrrole-2-carboxylic acid
    • DTXSID30562520
    • CS-0139576
    • 18711-59-6
    • 4-Methylpyrrole-2-carboxylic acid
    • 4-Methylpyrrole-2-carboxylic acid, 97%
    • 4-Methyl-1H-pyrrole-2-carboxylicacid
    • SCHEMBL1337277
    • SB62139
    • AMY14426
    • AC-6349
    • EN300-102085
    • MFCD03839931
    • FT-0659125
    • YXYAHRAFINYJPL-UHFFFAOYSA-N
    • SY045725
    • 2-Pyrrolecarboxylic acid, 4-methyl-
    • DB-012208
    • MDL： MFCD03839931
    • Inchi： 1S/C6H7NO2/c1-4-2-5(6(8)9)7-3-4/h2-3,7H,1H3,(H,8,9)
    • InChI Key： YXYAHRAFINYJPL-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(C)=CN1)=O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.295
  • Melting Point: 200-205 °C
  • Boiling Point: 326.3°Cat760mmHg
  • Flash Point: 151.1°C
  • Refractive Index: 1.587
  • PSA: 53.09000
  • LogP: 1.02130

4-Methyl-1H-pyrrole-2-carboxylic acid Security Information

4-Methyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
040049-1g
4-Methyl pyrrole-2-carboxylic acid
 18711-59-6 97%
1g
 ￡124.00 2022-03-01
Fluorochem
040049-5g
4-Methyl pyrrole-2-carboxylic acid
 18711-59-6 97%
5g
 ￡434.00 2022-03-01
Fluorochem
040049-25g
4-Methyl pyrrole-2-carboxylic acid
 18711-59-6 97%
25g
 ￡1517.00 2022-03-01
AstaTech
59367-0.25/G
4-METHYL PYRROLE-2-CARBOXYLIC ACID
 18711-59-6 95%
0.25g
 $115 2023-09-16
AstaTech
59367-1/G
4-METHYL PYRROLE-2-CARBOXYLIC ACID
 18711-59-6 95%
1g
 $223 2023-09-16
AstaTech
59367-5/G
4-METHYL PYRROLE-2-CARBOXYLIC ACID
 18711-59-6 95%
5g
 $654 2023-09-16
Chemenu
CM197697-5g
4-Methyl-1H-pyrrole-2-carboxylic acid
 18711-59-6 97%
5g
 $410 2021-08-05
TRC
M339115-100mg
4-Methylpyrrole-2-carboxylic Acid
 18711-59-6
100mg
 $75.00 2023-05-17
TRC
M339115-250mg
4-Methylpyrrole-2-carboxylic Acid
 18711-59-6
250mg
 $150.00 2023-05-17
TRC
M339115-500mg
4-Methylpyrrole-2-carboxylic Acid
 18711-59-6
500mg
 $253.00 2023-05-17

4-Methyl-1H-pyrrole-2-carboxylic acid Production Method

4-Methyl-1H-pyrrole-2-carboxylic acid Related Literature

Related Categories

18711-59-6 (4-Methyl-1H-pyrrole-2-carboxylic acid) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.